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Compound of Interest |

N-benzyl-3-(3,4-
Compound Name:

dimethoxyphenyl)propanamide
CAS No.: 40958-49-4

Cat. No.: B017136

Get Quote

An In-Depth Technical Guide to the Structure, Synthesis, and Properties of 3,4-Dimethoxy-N-
(phenylmethyl)benzenepropanamide

Abstract

This technical guide provides a comprehensive analysis of 3,4-Dimethoxy-N-
(phenylmethyl)benzenepropanamide (CAS No. 40958-49-4), a key organic compound utilized
primarily as a building block in synthetic chemistry. We will dissect its molecular structure,
detailing the constituent functional groups and their influence on the molecule's overall
properties. A plausible and efficient synthetic pathway via microwave-assisted amidation is
presented, complete with a detailed experimental protocol and workflow visualization.
Furthermore, this guide offers an expert analysis of the expected spectroscopic signatures (*H
NMR, 3C NMR, IR, and MS) that are critical for its structural elucidation and characterization.
Finally, we explore the potential applications and inferred biological relevance of this compound
by examining its structural relationship to known bioactive molecules, particularly
phenethylamine derivatives. This document is intended for researchers, chemists, and drug
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development professionals seeking a detailed understanding of this versatile synthetic
intermediate.

Introduction and Chemical Identity

3,4-Dimethoxy-N-(phenylmethyl)benzenepropanamide is a secondary amide characterized by
a complex molecular architecture. Its structure is built upon a benzenepropanamide core, which
is substituted at the 3 and 4 positions of the phenyl ring with methoxy groups (-OCHs). The
amide nitrogen is further substituted with a phenylmethyl (benzyl) group. This combination of
an electron-rich dimethoxybenzene ring, a flexible propanamide linker, and a benzyl moiety
makes it a valuable intermediate in the synthesis of more complex molecular targets.[1] Its
solubility in common organic solvents like chloroform, dichloromethane, and ethyl acetate
facilitates its use in a variety of reaction conditions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b017136?utm_src=pdf-custom-synthesis#bc-rfq
http://www.ebclink.com/cas40958-49-4n-benzyl-3-34-dimethoxyphenylpropanamide.html
http://www.ebclink.com/cas40958-49-4n-benzyl-3-34-dimethoxyphenylpropanamide.html
https://www.benchchem.com/product/b017136/docs#3-4-dimethoxy-n-phenylmethyl-benzenepropanamide-structure
https://www.benchchem.com/product/b017136/docs#3-4-dimethoxy-n-phenylmethyl-benzenepropanamide-structure
https://www.benchchem.com/product/b017136/docs#3-4-dimethoxy-n-phenylmethyl-benzenepropanamide-structure
https://www.benchchem.com/product/b017136/docs#3-4-dimethoxy-n-phenylmethyl-benzenepropanamide-structure
https://www.benchchem.com/product/b017136?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

